MFCD07392534

• IUPAC Name: 5-methyl-4-oxo-3-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]thieno[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C17H13F3N4O3S/c1-8-12-15(28-13(8)14(21)26)22-7-24(16(12)27)6-11(25)23-10-5-3-2-4-9(10)17(18,19)20/h2-5,7H,6H2,1H3,(H2,21,26)(H,23,25)
• InChI Key: OFRWDGSESANATR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C=N2)CC(=O)NC3=CC=CC=C3C(F)(F)F)C(=O)N
• Molecular Formula: C17H13F3N4O3S
• Molecular Weight: 410.4 g/mol

Description

MFCD07392534 is a chemical compound with unique properties and applications in various fields. This compound has garnered attention due to its potential uses in scientific research, industry, and medicine. Understanding its synthesis, reactions, and applications can provide valuable insights into its significance.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD07392534 involves several steps, including the use of specific reagents and conditions. The exact synthetic route may vary depending on the desired purity and yield. Common methods include:

Step 1: Initial reaction involving [specific reagents] under [specific conditions].

Step 2: Intermediate formation through [reaction type] using [reagents] at [temperature].

Step 3: Final product obtained by [reaction type] with [reagents] under [conditions].

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis are often employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

MFCD07392534 undergoes various chemical reactions, including:

Oxidation: Reacts with oxidizing agents to form [products].

Reduction: Reduced by [reagents] to yield [products].

Substitution: Substitutes [functional groups] under [conditions] to produce [products].

Common Reagents and Conditions

Oxidation: Uses reagents like [oxidizing agent] at [temperature].

Reduction: Involves [reducing agent] under [conditions].

Substitution: Requires [reagents] and [catalysts] at [temperature].

Major Products

The major products formed from these reactions include [product names], which have significant applications in various fields.

Scientific Research Applications

MFCD07392534 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in [specific reactions] to study [chemical properties].

Biology: Employed in [biological assays] to investigate [biological processes].

Medicine: Potential therapeutic agent for [diseases] due to its [mechanism of action].

Industry: Utilized in the production of [industrial products] for [applications].

Mechanism of Action

The mechanism of action of MFCD07392534 involves interaction with specific molecular targets and pathways. It exerts its effects by:

Binding to [target molecules]: This interaction leads to [biological effect].

Modulating [pathways]: Influences [biochemical pathways] resulting in [outcome].

Comparison with Similar Compounds

Similar Compounds

Compounds similar to MFCD07392534 include [compound names], which share structural similarities and functional properties.

Uniqueness

This compound stands out due to its [unique properties], making it particularly valuable for [specific applications]. Its distinct [chemical structure] and [mechanism of action] differentiate it from other compounds in its class.